Cas no 99470-01-6 (ethyl 4-cyanomethyl-2-ethoxy-benzoate)

• Product name: ethyl 4-cyanomethyl-2-ethoxy-benzoate
• CAS No: 99470-01-6
• MF: C₁₃H₁₅NO₃
• MW: 233.26300
• CID: 2154052
• PubChem ID: 10489807

ethyl 4-cyanomethyl-2-ethoxy-benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-cyanomethyl-2-ethoxy-benzoate
• ethyl 2-ethoxy-4-cyanomethyl-benzoate
• ethyl 4-cyanomethyl-2-ethoxy benzoate
• ethyl-4-cyanomethyl-2-ethoxy benzoate
• DTXSID001217414
• 4-Cyanomethyl-2-ethoxy benzoic acid ethyl ester
• 99470-01-6
• 619-436-3
• SWWOAPXYEOXWIA-UHFFFAOYSA-N
• Benzoic acid, 4-(cyanomethyl)-2-ethoxy-, ethyl ester
• DB-370406
• Ethyl 4-(cyanomethyl)-2-ethoxybenzoate
• SCHEMBL5164025

• Inchi： InChI=1S/C13H15NO3/c1-3-16-12-9-10(7-8-14)5-6-11(12)13(15)17-4-2/h5-6,9H,3-4,7H2,1-2H3
• InChI Key： SWWOAPXYEOXWIA-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 233.10500
• Monoisotopic Mass: 233.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.32000
• LogP: 2.32808